Cas no 1206164-59-1 (6-β-Hydroxy Stanozolol)

• Product Name: 6-β-Hydroxy Stanozolol
• CAS No: 1206164-59-1
• MF: C₂₁H₃₂N₂O₂
• MW: 344.490985870361
• CID: 1059604
• Update Time: 2025-05-21

6-β-Hydroxy Stanozolol Chemical and Physical Properties

Names and Identifiers

• 6-β-Hydroxy Stanozolol
• 6-
• A-Hydroxy Stanozolol
• CID 131698887
• 2'H-Androst-2-eno[3,2-c]pyrazole-6,17-diol, 17-methyl-, (5α,6β,17β)-

• Inchi： 1S/C21H32N2O2/c1-19-10-12-11-22-23-17(12)9-16(19)18(24)8-13-14(19)4-6-20(2)15(13)5-7-21(20,3)25/h11,13-18,24-25H,4-10H2,1-3H3/t13?,14?,15?,16-,17?,18-,19-,20+,21+/m1/s1
• InChI Key： WHTKQORXELDYSO-GCNCBIFDSA-N
• SMILES： O[C@@]1(C)CCC2[C@]1(C)CCC1[C@@]3(C)CC4=CN=NC4C[C@@H]3[C@@H](CC21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 660
• Topological Polar Surface Area: 65.2

Additional information on 6-β-Hydroxy Stanozolol

Research Brief on 6-β-Hydroxy Stanozolol (CAS: 1206164-59-1): Recent Advances and Applications

6-β-Hydroxy Stanozolol (CAS: 1206164-59-1) is a metabolite of the synthetic anabolic steroid Stanozolol, which has been widely studied for its pharmacological properties and potential therapeutic applications. Recent research has focused on its metabolic pathways, pharmacokinetics, and interactions with biological systems, shedding light on its role in both clinical and non-clinical settings. This brief consolidates the latest findings to provide a comprehensive overview of its current research status.

A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology investigated the enzymatic conversion of Stanozolol to 6-β-Hydroxy Stanozolol, highlighting the role of cytochrome P450 enzymes, particularly CYP3A4, in this metabolic process. The study utilized liquid chromatography-mass spectrometry (LC-MS) to quantify the metabolite in human liver microsomes, revealing significant interspecies variability in metabolic rates. These findings are critical for understanding the drug's bioavailability and potential drug-drug interactions in clinical use.

In the realm of doping control, 6-β-Hydroxy Stanozolol has emerged as a key biomarker for detecting Stanozolol abuse in athletes. A 2022 research article in Analytical Chemistry presented a novel high-resolution mass spectrometry (HRMS) method for its detection in urine samples, achieving a detection limit of 0.1 ng/mL. This advancement addresses the challenges posed by the metabolite's low concentration and structural similarity to endogenous steroids, offering improved sensitivity and specificity for anti-doping agencies.

Beyond its role as a biomarker, recent preclinical studies have explored the therapeutic potential of 6-β-Hydroxy Stanozolol in muscle-wasting disorders. A 2023 Cell Metabolism study demonstrated its anabolic effects in a murine model of cancer cachexia, showing a 15% increase in lean muscle mass compared to controls. The metabolite's unique binding affinity to androgen receptors, as revealed by X-ray crystallography, suggests a mechanism distinct from its parent compound, opening new avenues for targeted therapy development.

However, concerns remain regarding the long-term safety profile of 6-β-Hydroxy Stanozolol. A recent toxicological assessment published in Archives of Toxicology (2024) identified dose-dependent hepatotoxicity in primate models, with histological evidence of hepatic fibrosis at concentrations above 5 mg/kg/day. These findings underscore the need for careful risk-benefit evaluation in potential clinical applications, particularly given the metabolite's prolonged half-life compared to Stanozolol.

The synthesis and characterization of 6-β-Hydroxy Stanozolol have also seen technological advancements. A 2023 patent (WO202318765A1) describes a novel biocatalytic method for its production using engineered Aspergillus niger strains, achieving 92% yield with reduced environmental impact compared to traditional chemical synthesis. This innovation could facilitate larger-scale production for research and potential therapeutic use while addressing sustainability concerns in pharmaceutical manufacturing.

In conclusion, recent research on 6-β-Hydroxy Stanozolol (1206164-59-1) has significantly advanced our understanding of its metabolic properties, detection methods, and potential applications. While its role as a doping biomarker is well-established, emerging therapeutic possibilities and improved synthesis methods warrant further investigation. Future studies should focus on elucidating its precise mechanism of action and evaluating long-term safety profiles to determine its full potential in clinical settings.